3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one
Overview
Description
3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one, also known as DMDB-MO, is a synthetic compound that has gained interest in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell growth and survival. 3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has been shown to inhibit the activity of protein kinase C (PKC) and phosphatidylinositol 3-kinase (PI3K), both of which are involved in cell proliferation and survival. 3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has also been shown to activate the tumor suppressor protein p53, which plays a key role in regulating cell growth and apoptosis.
Biochemical and Physiological Effects
3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, 3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has been shown to induce apoptosis and inhibit cell proliferation. In animal models, 3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has been shown to have neuroprotective effects and improve cognitive function. 3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has also been shown to have anti-inflammatory effects and inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has several advantages for lab experiments, including its high purity and stability, and its ability to inhibit specific enzymes and signaling pathways. However, 3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one also has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of 3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one. One direction is to further explore its potential applications in cancer research, particularly in combination with other anticancer agents. Another direction is to investigate its potential as a treatment for neurodegenerative diseases and other neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of 3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one and its potential side effects.
Synthesis Methods
3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one can be synthesized through a multi-step process that involves the condensation of 3,4-dimethoxybenzaldehyde and 7-methoxy-2-benzofuran-1(3H)-one in the presence of a catalyst. The resulting compound is then purified through recrystallization to obtain 3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one in its pure form.
Scientific Research Applications
3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has been studied for its potential applications in various fields, including cancer research, neuroscience, and drug development. In cancer research, 3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. In neuroscience, 3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has been studied for its potential neuroprotective effects and as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In drug development, 3-(3,4-dimethoxybenzylidene)-7-methoxy-2-benzofuran-1(3H)-one has been studied as a potential lead compound for the development of new drugs.
properties
Molecular Formula |
C18H16O5 |
|---|---|
Molecular Weight |
312.3 g/mol |
IUPAC Name |
(3Z)-3-[(3,4-dimethoxyphenyl)methylidene]-7-methoxy-2-benzofuran-1-one |
InChI |
InChI=1S/C18H16O5/c1-20-13-8-7-11(10-16(13)22-3)9-15-12-5-4-6-14(21-2)17(12)18(19)23-15/h4-10H,1-3H3/b15-9- |
InChI Key |
PXQRIFQWIIJYJG-DHDCSXOGSA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C\2/C3=C(C(=CC=C3)OC)C(=O)O2)OC |
SMILES |
COC1=C(C=C(C=C1)C=C2C3=C(C(=CC=C3)OC)C(=O)O2)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C=C2C3=C(C(=CC=C3)OC)C(=O)O2)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,5-bis[(2-chlorobenzyl)sulfanyl]-3(2H)-pyridazinone](/img/structure/B286339.png)
![4,7-Bis(benzylsulfanyl)[1,3]thiazolo[4,5-d]pyridazine](/img/structure/B286343.png)
![5-benzyl-1-methyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazine-4-thione](/img/structure/B286344.png)
![1,6-Di(1-piperidinyl)pyridazino[4',5':5,6][1,4]dithiino[2,3-d]pyridazine](/img/structure/B286347.png)
